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Compound of Interest

Compound Name: Menthofuran

Cat. No.: B113398 Get Quote

Essential Safety and Handling Guide for
Menthofuran
For laboratory professionals engaged in research and development, a comprehensive

understanding of chemical safety is paramount. This guide provides essential, immediate

safety and logistical information for handling Menthofuran. It includes detailed personal

protective equipment (PPE) requirements, operational procedures, and disposal plans to

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A robust PPE strategy is crucial to minimize exposure to Menthofuran and ensure personal

safety. The following table summarizes the recommended PPE based on available safety data

sheets.[1][2]
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PPE Category Type/Specification Standard

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or safety

glasses. A face shield may be

necessary for splash hazards.

[1]

Conforming to EN 166 (EU) or

NIOSH (US).

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile rubber gloves

are a suitable option.[3]

Tested according to EN 374.[3]

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or overalls, to prevent

skin contact.

Ensure complete coverage.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator is

recommended.[1] Work should

be conducted in a well-

ventilated area, preferably

under a fume hood.[4]

NIOSH (US) or EN 149 (EU)

approved respirator.

Quantitative Data Summary
While specific occupational exposure limits for Menthofuran are not readily available, the

following data provides insight into its physical and chemical properties.[1][3]
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Property Value

CAS Number 494-90-6[3][5][6]

Molecular Formula C10H14O[4]

Molecular Weight 150.22 g/mol [4]

Appearance Colorless to pale yellow liquid[7]

Boiling Point 196 °C (385 °F)

Storage Temperature Recommended: 2–8 °C[3]

Standard Operating Procedures for Handling
Menthofuran
A systematic approach to handling Menthofuran is critical for laboratory safety and to maintain

the integrity of the compound.

1. Preparation and Engineering Controls:

Always work in a well-ventilated area. The use of a chemical fume hood is strongly

recommended to minimize inhalation exposure.[4]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Before handling, inspect all PPE for integrity.

2. Handling:

Avoid direct contact with skin, eyes, and clothing.[7]

Do not inhale vapors or mists.[7]

Keep the container tightly sealed when not in use to prevent oxidation and contamination.[7]

Keep away from sources of ignition as Menthofuran is a combustible liquid.[5][6]

Avoid contact with incompatible materials such as strong oxidizing agents.[3]
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3. Storage:

Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[7]

The recommended storage temperature is between 2–8 °C.[3]

Keep containers tightly closed.[7]

Emergency and Disposal Plans
First-Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms persist.[1][4]

In Case of Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin

area thoroughly with plenty of water for at least 15 minutes. If skin irritation occurs, consult a

physician.[4][8]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4][8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[4]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as outlined

above. Evacuate personnel to a safe area.[4]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.[1][4]

Methods for Cleaning Up: Absorb the spillage with an inert absorbent material (e.g., sand,

diatomite, universal binders). Collect the absorbed material and place it in a suitable, closed

container for disposal.[4]
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Disposal Plan:

Dispose of Menthofuran and any contaminated materials as hazardous waste.

Consult with local and national waste disposal regulations to ensure compliance.[3]

Do not empty into drains.[3] Contaminated packaging should be handled in the same

manner as the substance itself.[3]

Visualized Workflows
To further clarify the procedural steps for handling Menthofuran safely, the following diagrams

illustrate the key workflows.
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Safe Handling Workflow for Menthofuran

1. Preparation

2. Handling

3. Storage 4. Disposal

Don Appropriate PPE

Carefully Transfer Menthofuran

Proceed to Handling

Ensure Proper Ventilation
(Fume Hood)

Verify Emergency Equipment
(Eyewash, Shower)

Keep Container Sealed

Avoid Contact and Inhalation

Store at 2-8 °C

After Use

Collect as Hazardous Waste

End of Experiment

Cool, Dry, Well-Ventilated Area Use Labeled, Sealed Container

Follow Local/National Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Menthofuran.
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Emergency Response for Menthofuran Spill

1. Immediate Actions

2. Containment & Cleanup

3. Disposal

Menthofuran Spill Occurs

Evacuate Immediate Area

Ensure Area is Ventilated

Don Appropriate PPE

Contain Spill with Inert Material

Proceed to Cleanup

Absorb the Spilled Liquid

Collect into a Sealed Container

Label as Hazardous Waste

Dispose According to Regulations

Click to download full resolution via product page

Caption: Step-by-step emergency response for a Menthofuran spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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